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Compound of Interest

Compound Name: Antibacterial agent 153

Cat. No.: B12372441

Application Notes and Protocols: Antibacterial
Agent 153

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Antibacterial Agent 153 is a novel synthetic small molecule inhibitor targeting bacterial DNA
gyrase, an essential enzyme for bacterial DNA replication. Its potent, broad-spectrum activity
against a range of Gram-positive and Gram-negative bacteria makes it a valuable tool for
infectious disease research and drug discovery. These application notes provide detailed
procedures for the proper handling, sterilization, and application of Antibacterial Agent 153 in
a laboratory setting.

Physicochemical and Stability Data

Proper storage and handling are dictated by the agent's physical properties. The following table
summarizes key data for Antibacterial Agent 153.

Table 1: Physicochemical Properties of Antibacterial Agent 153
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Property Value Notes

Molecular Formula C20H17Ns03S

Molecular Weight 423.45 g/mol

Appearance Lyophilized pale yellow powder

Solubility - 50 mg/mL in DMSO Stock solutions should be

prepared in DMSO.

< 0.1 mg/mL in Water

Insoluble in aqueous solutions.

Storage (Powder)

-20°C, desiccated, protect from
light

Stable for up to 24 months
under these conditions.

Storage (Stock Sol.)

-20°C or -80°C

Aliquot to avoid repeated
freeze-thaw cycles. Stable for

up to 6 months.

Thermal Stability

Decomposes at temperatures
>150°C

Do not autoclave. Heat
sterilization is not a suitable
method.[1][2]

| pH Stability | Stable at pH 6.0 - 7.5 in solution | Avoid highly acidic or basic conditions. |

Mechanism of Action

Antibacterial Agent 153 functions by selectively binding to the ATPase domain of bacterial

DNA gyrase (GyrB subunit). This binding event inhibits the enzyme's supercoiling activity,

leading to the accumulation of double-strand DNA breaks during replication. The resulting DNA

damage triggers the SOS response and ultimately leads to bacterial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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